Cas no 22179-74-4 (3,5-Dichlorothiobenzamide)

• Product Name: 3,5-Dichlorothiobenzamide
• CAS No: 22179-74-4
• MF: C₇H₅Cl₂NS
• MW: 206.092298269272
• MDL: MFCD04973322
• CID: 252790
• PubChem ID: 2060896
• Update Time: 2025-11-01

3,5-Dichlorothiobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,3,5-dichloro-
• 3,5-Dichloro-Thiobenzamide
• 3,5-dichlorobenzenecarbothioamide
• 3,5-Dichlorothiobenzamide
• 3,5-Dichlor-thiobenzamid
• Benzenecarbothioamide,3,5-dichloro
• 3,5-Dichlorobenzothioamide
• 3,5-bis(chloranyl)benzenecarbothioamide
• FT-0721485
• MFCD04973322
• J-014570
• CS-0309131
• AS-44302
• SCHEMBL3587300
• 3,5-dichlorobenzene-1-carbothioamide
• 22179-74-4
• DTXSID60366199
• SB77832
• AKOS010005746
• 3, 5-dichlorobenzenecarbothioamide
• EN300-1599583
• A815998
• DB-010946

• MDL： MFCD04973322
• Inchi： 1S/C7H5Cl2NS/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)
• InChI Key： DQYCYBQFAAOJAR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(N)=S)C=1)Cl

Computed Properties

• Exact Mass: 204.95200
• Monoisotopic Mass: 204.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Melting Point: 102-106℃
• PSA: 58.11000
• LogP: 3.32790
• Sensitiveness: Air Sensitive

3,5-Dichlorothiobenzamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-Dichlorothiobenzamide

3,5-Dichlorothiobenzamide (CAS No. 22179-74-4): A Versatile Chemical Building Block in Modern Biomedical Research

3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) is a sulfur-containing aromatic amide that has gained increasing attention in the field of medicinal chemistry due to its unique structural features and functional versatility. This compound, characterized by the presence of two chlorine substituents at the meta-positions of the benzene ring and a thiourea-like functional group, exhibits a range of physicochemical properties that make it an attractive candidate for various applications. Recent advances in synthetic methodologies have enabled the efficient preparation of 3,5-Dichlorothiobenzamide, while its role as a key intermediate in the development of novel pharmaceuticals and bioactive materials continues to expand.

The molecular architecture of 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) is a critical factor in its reactivity and application potential. The compound's sulfur atom, which is covalently bonded to the amide group, introduces polarity and hydrogen-bonding capabilities that are essential for molecular recognition processes. This structural feature has been exploited in recent studies exploring the compound's role as a scaffold for the design of 3,5-Dichlorothiobenzamide-based ligands targeting specific biological receptors. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 3,5-Dichlorothiobenzamide exhibit enhanced binding affinity to G-protein coupled receptors (GPCRs) due to the compound's ability to form stable interactions with hydrophobic pockets.

The synthesis of 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) has been optimized through various approaches, including direct nucleophilic substitution reactions and multistep synthetic protocols. One of the most efficient methods involves the reaction between 3,5-dichlorothiobenzene and ammonia under controlled conditions, which avoids the formation of undesired byproducts. This synthetic route has been further refined using green chemistry principles, as reported in a 2024 publication in Green Chemistry, where the use of biocompatible solvents and catalytic systems significantly improved the yield and purity of 3,5-Dichlorothiobenzamide. The compound's high solubility in polar solvents also facilitates its use in solution-phase reactions, making it a preferred starting material in pharmaceutical synthesis.

Recent research has highlighted the potential of 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) in the development of novel therapeutic agents. Its structural flexibility allows for the incorporation of various functional groups, enabling the design of compounds with tailored biological activities. In particular, studies on 3,5-Dichlorothiobenzamide-based molecules have shown promising results in the modulation of enzyme activity. A 2023 investigation in Bioorganic & Medicinal Chemistry revealed that certain derivatives of 3,5-Dichlorothiobenzamide exhibit potent inhibitory effects on matrix metalloproteinases (MMPs), a class of enzymes implicated in pathological processes such as cancer metastasis and tissue degradation. These findings underscore the significance of 3,5-Dichlorothiobenzamide as a valuable platform for drug discovery.

Another emerging application of 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) lies in its role as a precursor for the synthesis of functional materials with unique electronic and optical properties. Researchers have explored the use of 3,5-Dichlorothiobenzamide-derived compounds in the development of organic photovoltaics and nonlinear optical materials. A 2024 study published in Advanced Materials demonstrated that 3,5-Dichlorothiobenzamide can be incorporated into conjugated polymers to enhance charge transport properties, leading to improved performance in organic electronic devices. This application highlights the compound's versatility beyond traditional pharmaceutical contexts.

The environmental and safety profile of 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) has also been the subject of recent investigations. While the compound is generally considered to have low acute toxicity, its potential for bioaccumulation and long-term environmental impact remains under study. A 2023 risk assessment conducted by the European Chemicals Agency (ECHA) concluded that 3,5-Dichlorothiobenzamide poses minimal risk to human health and the environment when handled and disposed of properly. These findings support the continued use of 3,5-Dichlorothiobenzamide in industrial and research settings, provided that appropriate safety measures are implemented.

In conclusion, 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) represents a multifunctional chemical entity with broad applicability across various scientific disciplines. Its structural characteristics, synthetic accessibility, and demonstrated utility in drug development and materials science position it as a key player in modern biomedical research. As ongoing studies continue to uncover new applications and optimize its use, 3,5-Dichlorothiobenzamide is poised to play an increasingly important role in advancing innovative solutions for global health and technological challenges.

3,5-Dichlorothiobenzamide (CAS No. 22179-74-4): A Versatile Chemical Building Block in Modern Biomedical Research Overview 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) is a sulfur-containing aromatic amide with a unique structural composition that includes two chlorine atoms at the meta-positions of the benzene ring and a thiourea-like functional group. These features contribute to its versatility in medicinal chemistry, materials science, and synthetic methodologies. Its increasing relevance in biomedical research is driven by its functional flexibility and the ability to serve as a precursor for a wide range of bioactive compounds. --- ### Chemical Structure and Reactivity The 3,5-Dichlorothiobenzamide molecule is characterized by a sulfur atom bonded to an amide group, which introduces polarity and hydrogen-bonding capabilities. These properties make it an effective molecular recognition agent, capable of interacting with biological targets such as G-protein coupled receptors (GPCRs). In a 2023 study published in *Journal of Medicinal Chemistry*, researchers demonstrated that 3,5-Dichlorothiobenzamide derivatives exhibit enhanced binding affinity to GPCRs due to the compound's ability to form stable interactions with hydrophobic pockets. --- ### Synthesis and Optimization The synthesis of 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) has been optimized through various synthetic routes, including nucleophilic substitution and multistep protocols. A 2024 study in *Green Chemistry* highlighted the use of biocompatible solvents and catalytic systems to improve yield and purity. The compound's high solubility in polar solvents also facilitates its use in solution-phase reactions, making it a preferred starting material in pharmaceutical synthesis. --- ### Applications in Drug Discovery 3,5-Dichlorothiobenzamide has shown promise in the development of novel therapeutic agents. Its structural flexibility allows for the incorporation of various functional groups, enabling the design of compounds with tailored biological activities. In particular, a 2023 investigation in *Bioorganic & Medicinal Chemistry* revealed that 3,5-Dichlorothiobenzamide-based derivatives exhibit potent inhibitory effects on matrix metalloproteinases (MMPs), enzymes implicated in cancer metastasis and tissue degradation. These findings highlight the compound's significance as a platform for drug discovery. --- ### Emerging Applications in Materials Science Beyond pharmaceuticals, 3,5-Dichlorothiobenzamide has found applications in the development of functional materials. A 2024 study in *Advanced Materials* demonstrated its utility in conjugated polymers for organic photovoltaics and nonlinear optical devices, where it enhances charge transport properties and improves device performance. This broadens the compound's applicability to fields such as organic electronics and optoelectronics. --- ### Environmental and Safety Considerations Studies on the environmental and safety profile of 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) have shown it to be generally low in acute toxicity. A 2023 risk assessment by the European Chemicals Agency (ECHA) concluded that the compound poses minimal risk to human health and the environment when handled and disposed of properly. These findings support its continued use in industrial and research settings with appropriate safety measures. --- ### Conclusion 3,5-Dichlorothiobenzamide (CAS No. 22179-74-4) is a multifunctional chemical entity with broad applications in biomedical research, materials science, and synthetic chemistry. Its structural versatility, synthetic accessibility, and demonstrated utility in drug development and materials science position it as a key player in advancing innovative solutions for global health and technological challenges. Ongoing research continues to expand its potential and optimize its use in various scientific disciplines.